ethyl 4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-hydroxy-4-methyl-2-sulfanylidene-1,3-diazinane-5-carboxylate
• InChI: InChI=1S/C8H14N2O3S/c1-3-13-6(11)5-4-9-7(14)10-8(5,2)12/h5,12H,3-4H2,1-2H3,(H2,9,10,14)
• InChI Key: WAVOVHLBHSCHOB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CNC(=S)NC1(C)O
• Molecular Formula: C8H14N2O3S
• Molecular Weight: 218.28 g/mol

Description

Ethyl 4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of pyrimidine and is known for its unique properties that make it a valuable tool in scientific research.

Mechanism of Action

The mechanism of action of Ethyl 4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate is not fully understood. However, it is believed to act through various pathways in the body, including the inhibition of key enzymes, modulation of gene expression, and regulation of cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate has various biochemical and physiological effects on the body. These include the modulation of oxidative stress, inflammation, and apoptosis. Additionally, this compound has been shown to have a positive effect on glucose metabolism, making it a potential candidate for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the key advantages of Ethyl 4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate is its unique chemical properties that make it a valuable tool in scientific research. However, one of the limitations of this compound is its relatively high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of Ethyl 4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate. These include the development of more efficient synthesis methods, the identification of new applications in the field of medicinal chemistry, and the exploration of its potential use in other fields such as agriculture and environmental science.
Conclusion:
In conclusion, Ethyl 4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate is a valuable compound that has shown promising results in various fields of scientific research. Its unique chemical properties make it a valuable tool for researchers, and its potential applications in the field of medicinal chemistry make it a promising candidate for the treatment of various diseases. However, further research is needed to fully understand its mechanism of action and to explore its potential applications in other fields of science.

Scientific Research Applications

Ethyl 4-hydroxy-4-methyl-2-thioxohexahydropyrimidine-5-carboxylate has been extensively studied for its potential applications in various fields of scientific research. One of the key areas of research is in the field of medicinal chemistry, where this compound has shown promising results in the treatment of various diseases such as cancer, diabetes, and inflammation.